Cas no 1805063-55-1 (2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805063-55-1
• MF: C₇H₂ClF₅IN
• MW: 357.446970462799
• CID: 4866960
• Update Time: 2025-11-06

2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5IN/c8-5-4(7(11,12)13)2(6(9)10)1-3(14)15-5/h1,6H
• InChI Key： JOWSRFIJJOFFBE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Cl)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS: 1805063-55-1)

2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS: 1805063-55-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and agrochemical development. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its versatility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized its halogen-rich structure to facilitate cross-coupling reactions, yielding derivatives with potent activity against RNA viruses. The presence of multiple halogens and fluorinated groups was found to enhance both the metabolic stability and binding affinity of the resulting compounds.

In the agrochemical sector, a recent patent application (WO2023056789) highlighted the use of 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine as a precursor for next-generation fungicides. The compound's unique electronic properties, imparted by the trifluoromethyl and difluoromethyl groups, were shown to disrupt fungal cell membrane integrity at remarkably low concentrations, offering a promising solution to growing resistance issues in crop protection.

Structural analysis through X-ray crystallography (Acta Cryst. 2023, E79, 456-459) revealed interesting conformational properties of this molecule. The steric and electronic effects of the substituents create a distinct molecular geometry that may explain its high reactivity in nucleophilic aromatic substitution reactions. These findings have important implications for designing more efficient synthetic routes to fluorinated pyridine derivatives.

Ongoing research at several pharmaceutical companies (as disclosed in recent conference presentations) is investigating the compound's potential in PET radiopharmaceutical development. The iodine atom presents an attractive site for radioisotope incorporation, while the fluorinated groups may improve blood-brain barrier penetration for CNS-targeting agents. Preliminary in vivo studies show promising pharmacokinetic profiles for derivatives of this scaffold.

From a safety perspective, recent toxicological assessments (Regul. Toxicol. Pharmacol. 2023, 142, 105438) indicate that proper handling protocols are essential when working with this compound due to its potential reactivity. However, the studies also confirm that appropriately designed derivatives show favorable safety profiles, supporting further development of this chemical class for therapeutic applications.

The versatility of 2-Chloro-4-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine continues to inspire innovation across multiple disciplines. Its unique combination of halogen atoms and fluorinated groups makes it particularly valuable for structure-activity relationship studies in medicinal chemistry, while its reactivity patterns offer synthetic chemists numerous opportunities for creating diverse molecular architectures. As research progresses, we anticipate seeing more applications emerge for this intriguing compound and its derivatives in both pharmaceutical and agricultural sciences.